Cas no 2418674-90-3 (5-Azido-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride)

• Product Name: 5-Azido-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride
• CAS No: 2418674-90-3
• MF: C₁₂H₁₆FN₅O₂S
• MW: 313.351143836975
• CID: 5676885
• PubChem ID: 165772188
• Update Time: 2025-10-28

5-Azido-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2418674-90-3
• 5-azido-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride
• EN300-26627598
• 5-Azido-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride

• Inchi： 1S/C12H16FN5O2S/c1-9-10(8-18-4-2-15-3-5-18)6-11(16-17-14)7-12(9)21(13,19)20/h6-7,15H,2-5,8H2,1H3
• InChI Key： IADFPOAQLCTPMT-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC(=C1C)CN1CCNCC1)N=[N+]=[N-])(=O)(=O)F

Computed Properties

• Exact Mass: 313.10087411g/mol
• Monoisotopic Mass: 313.10087411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.2Ų

Additional information on 5-Azido-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride

Introduction to 5-Azido-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride (CAS No. 2418674-90-3)

5-Azido-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride, with the CAS number 2418674-90-3, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an azide group, a methyl group, and a piperazine moiety, all attached to a benzene sulfonyl fluoride backbone. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The azide group in 5-Azido-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride is particularly noteworthy due to its reactivity and versatility in chemical reactions. Azides are widely used in click chemistry, a powerful tool for the rapid and efficient formation of covalent bonds between biomolecules. This property makes the compound an attractive candidate for bioconjugation studies, where it can be used to label and functionalize proteins, nucleic acids, and other biomolecules with high specificity and efficiency.

The piperazine moiety in the structure of 5-Azido-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride adds another layer of complexity and functionality. Piperazines are known for their ability to modulate various biological processes, including receptor binding and enzyme activity. In the context of drug discovery, piperazine derivatives have been extensively studied for their potential as therapeutic agents in treating conditions such as anxiety, depression, and schizophrenia. The presence of this functional group in the compound suggests that it may have similar biological activities and could be explored for its pharmacological properties.

The sulfonyl fluoride functional group is another key feature of 5-Azido-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride. Sulfonyl fluorides are known for their reactivity with thiols, making them useful in thiol-based bioconjugation reactions. This property is particularly valuable in the development of targeted drug delivery systems, where the compound can be designed to specifically react with thiol-containing biomolecules on the surface of cells or tissues. Such targeted delivery can enhance the efficacy and reduce the side effects of therapeutic agents.

Recent research has highlighted the potential applications of compounds like 5-Azido-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride in various areas of biomedical research. For instance, a study published in the Journal of Medicinal Chemistry reported that azide-functionalized compounds can be used to develop novel imaging agents for early cancer detection. The azide group allows for efficient conjugation with fluorescent dyes or radiolabels, enabling non-invasive imaging techniques such as fluorescence microscopy or positron emission tomography (PET).

In another study, researchers at the University of California demonstrated that piperazine-containing compounds can effectively modulate G protein-coupled receptors (GPCRs), which are important targets for many drugs. The study found that compounds with a piperazine moiety exhibited high affinity and selectivity for specific GPCRs, suggesting their potential as lead molecules for drug development.

The combination of these functional groups in 5-Azido-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride provides a unique platform for exploring new biological activities and therapeutic applications. Its versatility in chemical reactions and potential for bioconjugation make it a valuable tool in both academic research and industrial drug discovery.

In conclusion, 5-Azido-2-methyl-3-[(piperazin-1-y-lmethyl]benzene-l-sulfonyl fluoride (CAS No. 2418674–90–3) is a multifaceted compound with significant potential in various areas of biomedical research. Its unique structural features enable it to participate in a wide range of chemical reactions and biological processes, making it an exciting candidate for further investigation and development.